Cas no 945971-14-2 (2-Bromo-3-fluoro-5-nitrophenol)

• Product Name: 2-Bromo-3-fluoro-5-nitrophenol
• CAS No: 945971-14-2
• MF: C₆H₃BrFNO₃
• MW: 235.995324373245
• CID: 830433
• PubChem ID: 60146067
• Update Time: 2025-04-19

2-Bromo-3-fluoro-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-5-nitrophenol
• DTXSID00733780
• SCHEMBL757676
• 945971-14-2
• AKOS022171914
• FT-0754125
• MFCD16251148
• SY338829
• BS-50002
• 2-bromo-3-fluoro-5-nitro-phenol
• CS-0035665
• DB-079968
• 2-Bomo-3-fluoro-5-nitrophenol

• MDL： MFCD16251148
• Inchi： 1S/C6H3BrFNO3/c7-6-4(8)1-3(9(11)12)2-5(6)10/h1-2,10H
• InChI Key： FMNRJMOKCKSPRL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1O)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 234.92803g/mol
• Monoisotopic Mass: 234.92803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.965±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 283.7±40.0 ºC (760 Torr),
• Flash Point: 125.4±27.3 ºC,
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),